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Compound of Interest

Compound Name: Clethodim Sulfoxide

Cat. No.: B123023

This document provides comprehensive guidance on the safe handling and proper disposal of
Clethodim Sulfoxide in a laboratory setting. Adherence to these procedures is critical to
ensure personnel safety and environmental compliance.

Immediate Safety and Handling

Clethodim sulfoxide is a primary metabolite of the herbicide Clethodim and should be handled
with care.[1] While comprehensive data on the sulfoxide form is limited, the safety protocols for
the parent compound, Clethodim, and its formulations provide essential guidance.

1.1 Personal Protective Equipment (PPE)

Before handling Clethodim sulfoxide, the following PPE is mandatory:

e Gloves: Wear chemical-resistant gloves (e.g., nitrile).

o Eye Protection: Use safety glasses with side shields or chemical splash goggles.[2][3]
o Lab Coat: A standard laboratory coat is required to prevent skin contact.[3]

» Ventilation: Handle the substance in a well-ventilated area or under a chemical fume hood.[2]

[4]

1.2 First Aid Measures
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In case of exposure, follow these immediate steps:

Eye Contact: Immediately flush eyes with plenty of water for 15-20 minutes, removing
contact lenses after the first 5 minutes if present. Seek medical attention.[4]

Skin Contact: Take off contaminated clothing immediately. Rinse the affected skin area with
plenty of water for 15-20 minutes.[2][4]

Inhalation: Move the person to fresh air. If breathing is difficult, seek immediate medical
attention.[3]

Ingestion: If swallowed, call a poison control center or doctor for treatment advice. Do not
induce vomiting unless instructed to do so by medical personnel.[3][5]

Spill Management Protocol

In the event of a spill, prompt and safe cleanup is essential to prevent exposure and

environmental contamination.

Evacuate and Secure: Clear the area of all non-essential personnel. Eliminate all ignition
sources as Clethodim formulations can be combustible.[4][6]

Containment: For larger spills, create a dike around the spill using an inert, absorbent
material such as sand, clay, or vermiculite to prevent it from spreading or entering
waterways.[4]

Absorption:

o Small Spills: Absorb the spill with sand, vermiculite, or other non-combustible absorbent
materials.[4]

o Large Spills: After containing the free liquid, absorb the remainder with inert material.[4]

Collection: Carefully scoop the absorbed material into a designated, sealable, and
chemically compatible container for hazardous waste.[4][7]

Decontamination: Clean the spill area thoroughly with a detergent and water solution. Collect
the cleaning solution with additional absorbent material and place it in the hazardous waste
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container.[6] Minimize the use of water to prevent runoff into sewers.[4]

o Labeling and Disposal: Label the waste container as "Hazardous Waste" and include
"Clethodim Sulfoxide Spill Debris." Dispose of the container through your institution's
hazardous waste management program.[8]

Proper Disposal Procedures

Disposal of Clethodim sulfoxide and its containers must comply with federal, state, and local
regulations. The Resource Conservation and Recovery Act (RCRA) strictly prohibits the
disposal of such chemical waste into regular trash or down the sewer.[9]

3.1 Unused or Waste Clethodim Sulfoxide
o Waste Determination: The substance should be treated as hazardous chemical waste.

» Containerization: Place the waste Clethodim sulfoxide in a clearly labeled, sealed, and
leak-proof container that is chemically compatible.[7][9]

e Labeling: The container must be labeled with the words "Hazardous Waste," the chemical
name ("Clethodim Sulfoxide"), and an appropriate hazard warning pictogram.[8]

» Storage: Store the waste container in a designated Satellite Accumulation Area (SAA) or a
Central Accumulation Area (CAA) within the laboratory.[8] Ensure segregation from
incompatible chemicals.[9]

» Disposal: Arrange for pickup and disposal through your institution's Environmental Health
and Safety (EHS) office or a licensed hazardous waste disposal contractor.

3.2 Disposal of Empty Containers

» Decontamination: Triple-rinse the empty container with a suitable solvent (e.g., the solvent
used in the original solution, if known and appropriate).

» Rinsate Collection: The rinsate from the cleaning process is considered hazardous waste
and must be collected and disposed of along with the unused chemical waste.[4]
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» Final Disposal: Once decontaminated and with all labels removed, the container may be
disposed of as regular laboratory glass or plastic waste, or offered for recycling, in
accordance with your institution's policies.[4][7]

Quantitative Hazard Data

The following table summarizes key toxicological and physical hazard data for Clethodim, the
parent compound of Clethodim sulfoxide. This data is provided for context, as Clethodim
metabolizes into its sulfoxide and sulfone forms.[10]

Hazard Metric Value Species Reference
Acute Oral LD50 1,360 - 1,630 mg/kg Rat [11]
Acute Dermal LD50 >2,000 mg/kg Rabbit [10][12]
Acute Inhalation LC50  >2.0 mg/L (4 hours) Rat [10][12]
Flashpoint 65°C - 67.5°C - [41[6]
_ o _ 96-hour LC50 = 19 .
Aquatic Toxicity (Fish) Rainbow Trout [6]
mg/L

Aquatic Toxicity 48-hour EC50 = 20.2 ]

) Daphnia magna [6]
(Daphnia) mg/L

Disposal Workflow Diagram

The following diagram illustrates the decision-making and procedural workflow for the proper
disposal of Clethodim Sulfoxide in a laboratory setting.
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Start: Handle Clethodim Sulfoxide
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Diagram 1: Clethodim Sulfoxide Disposal Workflow

Click to download full resolution via product page

Caption: Disposal workflow for Clethodim Sulfoxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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